Cas no 89023-06-3 (2-Propenoic acid, 3-[4-(heptyloxy)phenyl]-, 4-nitrophenyl ester, (E)-)

• Product name: 2-Propenoic acid, 3-[4-(heptyloxy)phenyl]-, 4-nitrophenyl ester, (E)-
• CAS No: 89023-06-3
• MF: C₂₂H₂₅NO₅
• MW: 383.437606573105
• CID: 615601
• PubChem ID: 71321520

2-Propenoic acid, 3-[4-(heptyloxy)phenyl]-, 4-nitrophenyl ester, (E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-[4-(heptyloxy)phenyl]-, 4-nitrophenyl ester, (E)-
• (4-nitrophenyl) 3-(4-heptoxyphenyl)prop-2-enoate
• 89023-06-3
• DTXSID80751326
• 4-Nitrophenyl 3-[4-(heptyloxy)phenyl]prop-2-enoate

• Inchi： InChI=1S/C22H25NO5/c1-2-3-4-5-6-17-27-20-12-7-18(8-13-20)9-16-22(24)28-21-14-10-19(11-15-21)23(25)26/h7-16H,2-6,17H2,1H3
• InChI Key： ZJPSZOBAELGXEH-UHFFFAOYSA-N
• SMILES： CCCCCCCOC1=CC=C(C=C1)C=CC(=O)OC2=CC=C(C=C2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 383.17327290g/mol
• Monoisotopic Mass: 383.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 11
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 6.4
• Topological Polar Surface Area: 81.4Ų